Cas no 54573-13-6 (1-Heptyne, 1-iodo-)

1-Heptyne, 1-iodo- structure
1-Heptyne, 1-iodo- structure
Product Name:1-Heptyne, 1-iodo-
CAS No:54573-13-6
MF:C7H11I
MW:222.066714525223
CID:354213
PubChem ID:640399
Update Time:2025-04-19

1-Heptyne, 1-iodo- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptyne, 1-iodo-
    • 1-iodo-1-Heptyne
    • 1-iodohept-1-yne
    • 1-Jod-hept-1-in
    • 1-iodo-hept-1-yne
    • 54573-13-6
    • InChI=1/C7H11I/c1-2-3-4-5-6-7-8/h2-5H2,1H
    • SCHEMBL4053189
    • FT-0712744
    • BENZYLTRIFLUOROMETHYLSULFIDE
    • DTXSID00348732
    • Inchi: 1S/C7H11I/c1-2-3-4-5-6-7-8/h2-5H2,1H3
    • InChI Key: XKDOBNOMGNPNHO-UHFFFAOYSA-N
    • SMILES: IC#CCCCCC

Computed Properties

  • Exact Mass: 221.99100
  • Monoisotopic Mass: 221.99055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 93.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.96260
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